CVT-6883

• CAS No.: 752222-83-6
• Product Name: CVT-6883
• Molecular Formula: C21H21F3N6O2
• Molecular Weight: 446.4 g/mol
• IUPAC Name: 3-ethyl-1-propyl-8-[1-[[3-(trifluoromethyl)phenyl]methyl]pyrazol-4-yl]-7H-purine-2,6-dione
• Standard InChI: InChI=1S/C21H21F3N6O2/c1-3-8-30-19(31)16-18(29(4-2)20(30)32)27-17(26-16)14-10-25-28(12-14)11-13-6-5-7-15(9-13)21(22,23)24/h5-7,9-10,12H,3-4,8,11H2,1-2H3,(H,26,27)
• Standard InChIKey: KOYXXLLNCXWUNF-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=C(N=C(N2)C3=CN(N=C3)CC4=CC(=CC=C4)C(F)(F)F)N(C1=O)CC
• Canonical SMILES: CCCN1C(=O)C2=C(N=C(N2)C3=CN(N=C3)CC4=CC(=CC=C4)C(F)(F)F)N(C1=O)CC
• Appearance: Solid powder
• Description: CVT-6883, also known as GS6201 is a selective A2B adenosine antagonist, represents a novel potential approach to treating cardiopulmonary diseases. A pre-clinical study showed that CVT-6883 significantly reduced elevated markers of inflammation, fibrosis and pulmonary injury in in vivo preclinical models.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-ethyl-1-propyl-8-(1-(3-trifluoromethylbenzyl)-1H-pyrazol-4-yl)-3,7-dihydropurine-2,6-dione; CVT-6883; GS-6201
• Reference: 1: Ortore G, Martinelli A. A2B receptor ligands: past, present and future trends. Curr Top Med Chem. 2010;10(9):923-40. Review. PubMed PMID: 20370659.; 2: Kalla RV, Zablocki J, Tabrizi MA, Baraldi PG. Recent developments in A2B adenosine receptor ligands. Handb Exp Pharmacol. 2009;(193):99-122. Review. PubMed PMID: 19639280.; 3: Chen H, Yang D, Carroll SH, Eltzschig HK, Ravid K. Activation of the macrophage A2b adenosine receptor regulates tumor necrosis factor-alpha levels following vascular injury. Exp Hematol. 2009 May;37(5):533-8. PubMed PMID: 19375644.; 4: Chen C, Bajpai L, Mollova N, Leung K. Sensitive and cost-effective LC-MS/MS method for quantitation of CVT-6883 in human urine using sodium dodecylbenzenesulfonate additive to eliminate adsorptive losses. J Chromatogr B Analyt Technol Biomed Life Sci. 2009 Apr 1;877(10):943-7. Epub 2009 Feb 24. PubMed PMID: 19282253.; 5: Ham J, Rees DA. The adenosine a2b receptor: its role in inflammation. Endocr Metab Immune Disord Drug Targets. 2008 Dec;8(4):244-54. Review. PubMed PMID: 19075778.; 6: Kalla RV, Zablocki J. Progress in the discovery of selective, high affinity A(2B) adenosine receptor antagonists as clinical candidates. Purinergic Signal. 2009 Mar;5(1):21-9. Epub 2008 Jun 21. PubMed PMID: 18568423; PubMed Central PMCID: PMC2721775.; 7: Mustafa SJ, Nadeem A, Fan M, Zhong H, Belardinelli L, Zeng D. Effect of a specific and selective A(2B) adenosine receptor antagonist on adenosine agonist AMP and allergen-induced airway responsiveness and cellular influx in a mouse model of asthma. J Pharmacol Exp Ther. 2007 Mar;320(3):1246-51. Epub 2006 Dec 11. PubMed PMID: 17159162.; 8: Sun CX, Zhong H, Mohsenin A, Morschl E, Chunn JL, Molina JG, Belardinelli L, Zeng D, Blackburn MR. Role of A2B adenosine receptor signaling in adenosine-dependent pulmonary inflammation and injury. J Clin Invest. 2006 Aug;116(8):2173-2182. PubMed PMID: 16841096; PubMed Central PMCID: PMC1501110.
• PubChem Compound: 11270783
• Last Modified: Nov 11 2021